2-(Aminooxy)-2-methylpropan-1-amine

• Molecular Formula: C4H12N2O
• Molecular Weight: 104.15 g/mol
• IUPAC Name: O-(1-amino-2-methylpropan-2-yl)hydroxylamine
• InChI: InChI=1S/C4H12N2O/c1-4(2,3-5)7-6/h3,5-6H2,1-2H3
• InChI Key: QIDCJVBDVWLYSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)ON

Description

2-(Aminooxy)-2-methylpropan-1-amine is a branched aliphatic amine featuring an aminooxy (-ONH2) functional group at the 2-position of a 2-methylpropan-1-amine backbone. This compound is distinguished by its unique combination of steric hindrance (due to the geminal methyl groups) and the nucleophilic aminooxy group, which enables participation in oxime-forming reactions, bioconjugation, and coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminooxy)-2-methylpropan-1-amine typically involves the reaction of isobutene, chlorine, and methyl cyanide. The process includes the following steps:

Combination Reaction: Isobutene, chlorine, and methyl cyanide are combined in specific weight ratios to form N-[1-(chloromethyl)propyl] acetyl chloroamine.

Hydrolysis: The resulting compound undergoes two hydrolysis reactions.

Industrial Production Methods

The industrial production of 2-(Aminooxy)-2-methylpropan-1-amine follows similar synthetic routes but is optimized for large-scale production. The process involves using cost-effective materials, fewer steps, and conditions that ensure high product purity and yield .

Chemical Reactions Analysis

Types of Reactions

2-(Aminooxy)-2-methylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: The aminooxy group can be oxidized to form oxime derivatives.

Reduction: Reduction reactions can convert the oxime derivatives back to the aminooxy group.

Substitution: The compound can participate in nucleophilic substitution reactions due to the presence of the aminooxy group

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium periodate.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and anhydrous conditions

Major Products

The major products formed from these reactions include oxime derivatives, reduced aminooxy compounds, and substituted aminooxy derivatives .

Scientific Research Applications

2-(Aminooxy)-2-methylpropan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used in click chemistry for the synthesis of complex molecules and bioconjugates.

Biology: The compound is employed in the modification of nucleic acids and proteins, enabling the study of biological processes and the development of therapeutic agents.

Industry: The compound is used in the production of polymers and other materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-(Aminooxy)-2-methylpropan-1-amine involves its ability to form stable oxime linkages with carbonyl groups. This reaction is highly specific and occurs under mild conditions, making it suitable for use in biological systems. The compound targets carbonyl-containing molecules, forming stable oxime bonds that can be used for labeling, crosslinking, and other applications .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Functional Group	Molecular Weight	CAS Number	Key Properties/Applications	Reference
2-(Aminooxy)-2-methylpropan-1-amine	Aminooxy (-ONH2)	~118.15*	Not available	Potential for bioconjugation, nucleophilic reactions (e.g., oxime formation)	N/A
1-Methoxy-2-propanamine	Methoxy (-OCH3)	89.14	37143-54-7	Liquid, miscible with water; precursor to herbicides (e.g., Dimethenamid)
1-(2-Methoxyphenyl)propan-2-amine	Methoxyaryl, amine	165.23	15402-84-3	Psychoactive properties; research applications in neuroscience
2-(1H-Imidazol-5-yl)-2-methylpropan-1-amine	Imidazole, amine	139.20	21150-01-6	Bioactive molecule; structural analog of histamine
2-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-amine HCl	Halogenated aryl, amine	246.12 (free base)	1797306-72-9	Pharmaceutical intermediate; halogen enhances receptor binding

*Estimated based on molecular formula (C₄H₁₀N₂O).

Functional Group Reactivity

• Aminooxy (-ONH2): Unique to the target compound, this group enables oxime ligation with carbonyl compounds (e.g., aldehydes/ketones), a reaction critical in radiopharmaceutical labeling (e.g., aminooxy [¹⁸F]fluorobenzaldehyde condensation ). This contrasts with methoxy (-OCH₃) or halogen substituents, which are less reactive in conjugation.
• Methoxy (-OCH₃) : Found in 1-Methoxy-2-propanamine, this group enhances hydrophilicity but lacks nucleophilicity, limiting its use in covalent bonding applications .
• Imidazole : In 2-(1H-imidazol-5-yl)-2-methylpropan-1-amine, the aromatic heterocycle allows for metal coordination and hydrogen bonding, relevant in enzyme inhibition or receptor targeting .

Steric and Electronic Effects

• The 2-methylpropan-1-amine backbone in all listed compounds introduces steric hindrance, reducing accessibility of the amine group. However, the aminooxy group’s nucleophilicity may partially offset this steric effect compared to methoxy or halogenated analogs.
• Halogenated Aryl Derivatives (e.g., ): Electron-withdrawing groups like Cl/F increase compound stability and lipophilicity, favoring blood-brain barrier penetration—a property absent in the hydrophilic aminooxy derivative .

Research Findings and Challenges

• Synthetic Accessibility: Branched amines like 2-methylpropan-1-amine are typically synthesized via ammoniation of alcohols (e.g., ) or reductive amination, but introducing the aminooxy group may require specialized routes (e.g., hydroxylamine derivatives) .